Cas no 501944-46-3 (Oxazole, 5-(4-bromophenyl)-4-methyl-)

• Product Name: Oxazole, 5-(4-bromophenyl)-4-methyl-
• CAS No: 501944-46-3
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 1562106
• PubChem ID: 66696610
• Update Time: 2025-04-21

Oxazole, 5-(4-bromophenyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 5-(4-bromophenyl)-4-methyl-
• DB-426957
• 5-(4-bromophenyl)-4-methyloxazole
• FPDIVCWHNNUBSE-UHFFFAOYSA-N
• SCHEMBL472419
• 501944-46-3

• Inchi： 1S/C10H8BrNO/c1-7-10(13-6-12-7)8-2-4-9(11)5-3-8/h2-6H,1H3
• InChI Key： FPDIVCWHNNUBSE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C(C)N=CO1

Computed Properties

• Exact Mass: 236.97894
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03